Cas no 71146-67-3 (4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene)
4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene is a versatile synthetic intermediate primarily used in organic and medicinal chemistry. Its key structural features—an isocyano group and a tosyl-protected methylene moiety—make it valuable for constructing complex heterocycles and functionalized aromatic systems. The dimethoxybenzene backbone enhances solubility in common organic solvents, facilitating reaction handling. This compound is particularly useful in multicomponent reactions, such as Ugi-type condensations, due to its reactivity and stability under mild conditions. Its well-defined reactivity profile allows for selective transformations, making it a preferred choice for researchers developing novel pharmacophores or advanced materials. Proper storage under inert conditions ensures long-term stability.
71146-67-3 structure
Product Name:4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene
CAS No:71146-67-3
MF:C17H17NO4S
MW:331.38618350029
MDL:MFCD05864798
CID:548093
PubChem ID:2771705
Update Time:2025-10-29
4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- α-Tosyl-(3,4-dimethoxybenzyl)isocyanide
- 4-[2-isocyano-2-[(4-methylphenyl)sulfonyl]ethyl]-1,2-dimethoxyBenzene
- 4-{Isocyano[(4-methylphenyl)sulfonyl]methyl}-1,2-dimethoxybenzene
- 4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene
- 1-(3,4-Dimethoxyphenyl)-1-tosylmethyl isocyanide
- 4-[ISOCYANO-(TOLUENE-4-SULFONYL)-METHYL]-1,2-DIMETHOXY-BENZENE
- 4-[isocyano(4-methylbenzenesulfonyl)methyl]-1,2-dimethoxybenzene
- 4-[Isocyano(toluene-4-sulfonyl)methyl]-1,2-dimethoxybenzene
- a-Tosyl-(3,4-dimethoxybenzyl) isocyanide
- 4-[isocyano-(4-methylphenyl)sulfonylmethyl]-1,2-dimethoxybenzene
- a-Tosyl-(3,4-dimethoxybenzyl)isocyanide
- AMY21431
- 1035AC
- 4-[isocyano-(4-methylphenyl)sul
- AKOS005257439
- MFCD05864798
- 4-[Isocyano-(toluene-4-sulfonyl)methyl]-1,2-dimethoxy-benzene
- FT-0604119
- 1,2-DIMETHOXY-4-[ISOCYANO(4-METHYLPHENYL)SULPHONYL]METHYLBENZENE
- 4-[isocyano-(4-methylphenyl)sulfonyl-methyl]-1,2-dimethoxy-benzene
- alpha-Tosyl-(3,4-dimethoxybenzyl)isocyanide
- 71146-67-3
- GS-0336
- 4-[Isocyano-(toluene-4-sulfonyl)-methyl]-1,2-dimethoxybenzene
- SB40128
- 943614-50-4
- A837093
- FT-0723476
- A934148
-
- MDL: MFCD05864798
- Inchi: 1S/C17H17NO4S/c1-12-5-8-14(9-6-12)23(19,20)17(18-2)13-7-10-15(21-3)16(11-13)22-4/h5-11,17H,1,3-4H3
- InChI Key: BBHGJASHMFZDSX-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(C(C1C=CC(=C(C=1)OC)OC)[N+]#[C-])(=O)=O
Computed Properties
- Exact Mass: 331.08791
- Monoisotopic Mass: 331.08782920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 525
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 65.3
Experimental Properties
- PSA: 56.96
4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene Security Information
- Storage Condition:Sealed in dry,2-8°C(BD170793)
4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A319497-1g |
4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene |
71146-67-3 | 95+% | 1g |
$378.0 | 2025-04-17 | |
| abcr | AB234052-1 g |
1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; . |
71146-67-3 | 1 g |
€542.30 | 2023-07-20 | ||
| abcr | AB234052-5 g |
1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; . |
71146-67-3 | 5 g |
€947.00 | 2023-07-20 | ||
| abcr | AB234052-10 g |
1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; . |
71146-67-3 | 10 g |
€1,330.40 | 2023-07-20 | ||
| abcr | AB234052-25 g |
1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; . |
71146-67-3 | 25 g |
€1,851.50 | 2023-07-20 | ||
| abcr | AB234052-1g |
1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; . |
71146-67-3 | 1g |
€542.30 | 2025-04-16 | ||
| abcr | AB234052-5g |
1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; . |
71146-67-3 | 5g |
€947.00 | 2025-04-16 | ||
| abcr | AB234052-10g |
1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; . |
71146-67-3 | 10g |
€1330.40 | 2025-04-16 | ||
| abcr | AB234052-25g |
1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; . |
71146-67-3 | 25g |
€1851.50 | 2025-04-16 | ||
| Ambeed | A319497-250mg |
4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene |
71146-67-3 | 95+% | 250mg |
$154.0 | 2025-04-17 |
4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
71146-67-3 (4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene) Related Products
- 263389-20-4(Naphthalene,2-[isocyano[(4-methylphenyl)sulfonyl]methyl]-)
- 459216-21-8(Benzene,1-[isocyano[(4-methylphenyl)sulfonyl]methyl]-3-methyl-)
- 394655-17-5(1-Isocyano(4-methylbenzenesulfonyl)methyl-3-methoxybenzene)
- 324519-54-2(Benzene,5-[isocyano[(4-methylphenyl)sulfonyl]methyl]-1,2,3-trimethoxy-)
- 263389-53-3(Tosyl-(2-methoxybenzyl)isocyanide)
- 263389-54-4(Tosyl-(4-Methoxybenzyl)Isocyanide)
- 36635-66-2((1-Phenyl-1-tosyl)methyl Isocyanide)
- 263389-18-0(1-Isocyano-(toluene-4-sulfonyl)-methyl-naphthalene)
- 263389-52-2(Benzene,1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]-)
- 428816-43-7(5-Isocyano-(toluene-4-sulfonyl)-methyl-benzo1,3dioxole)
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